molecular formula C7H15FO B8588281 (-)-2-Fluoroheptanol

(-)-2-Fluoroheptanol

Cat. No.: B8588281
M. Wt: 134.19 g/mol
InChI Key: UEBHTEIKXIPNGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(-)-2-Fluoroheptanol is a useful research compound. Its molecular formula is C7H15FO and its molecular weight is 134.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H15FO

Molecular Weight

134.19 g/mol

IUPAC Name

2-fluoroheptan-1-ol

InChI

InChI=1S/C7H15FO/c1-2-3-4-5-7(8)6-9/h7,9H,2-6H2,1H3

InChI Key

UEBHTEIKXIPNGN-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(CO)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.14 g (10.0 mM) of (+)-1,2-epoxyheptane ([α]D +15.1° (neat)) in 5 ml of dry ether was quickly added dropwise into ice-cooled 2 ml of hydrogen fluoride/pyridine. After the addition, the mixture was stirred for 30 minutes in an ice bath, followed by addition of 10 ml of cold water and 3 times of extraction with 10 ml of ether. The extract liquid was washed 3 times with 10 ml of 1N-sodium carbonate, followed by drying with anhydrous magnesium sulfate, removal of ether by vacuum distillation and distillation with Kugelrohr distillation apparatus, to obtain 0.492 g of crude (-)-2-fluoroheptanol. Further, by repeating the above operations, 1.35 g of the crude product was obtained and rectified by means of a Claisen flask to obtain 0.80 g (600 mM) of objective (-)-2-fluoroheptanol. Yield: 20.0%. The product showed the following properties:
Quantity
1.14 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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